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Compound of Interest

Compound Name: Methyl 4-(cyanomethyl)benzoate

Cat. No.: B127922

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Methyl 4-
(cyanomethyl)benzoate (CAS No: 76469-88-0), a key intermediate in pharmaceutical
synthesis. The information is compiled from various safety data sheets and chemical databases
to ensure a thorough understanding for professionals in research and drug development.

Chemical and Physical Properties

Methyl 4-(cyanomethyl)benzoate is a white to off-white solid. A summary of its key physical
and chemical properties is presented in Table 1.

Property Value Source(s)
Molecular Formula C10H9NO:2 [1]
Molecular Weight 175.18 g/mol [1]
Melting Point 55-58 °C [1]
Boiling Point 110 °C at 0.2 mmHg [1]
Appearance White to off-white solid [1]
CAS Number 76469-88-0 [1]
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Toxicological Information

While specific quantitative toxicity data such as LD50 (median lethal dose) or LC50 (median
lethal concentration) values for Methyl 4-(cyanomethyl)benzoate are not readily available in
the public domain, the compound is classified under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS) based on available toxicological information.

GHS Hazard Classification

The GHS classifications indicate that Methyl 4-(cyanomethyl)benzoate is harmful if
swallowed, in contact with skin, or if inhaled. It is also classified as a skin and eye irritant and is
harmful to aquatic life with long-lasting effects. A summary of the GHS hazard statements is
provided in Table 2.

Hazard Class Hazard Statement Source(s)

Acute Toxicity, Oral (Category

2) H302: Harmful if swallowed [2]
Acute Toxicity, Dermal H312: Harmful in contact with 2]
(Category 4) skin
Acute Toxicity, Inhalation .

H332: Harmful if inhaled [2]
(Category 4)
Skin Corrosion/Irritation o

H315: Causes skin irritation [2]
(Category 2)
Serious Eye Damage/Eye H319: Causes serious eye 2]
Irritation (Category 2) irritation

Hazardous to the Aquatic o
) H412: Harmful to aquatic life
Environment, Long-term ] ] [1]
with long lasting effects
Hazard (Category 3)

Handling, Storage, and First Aid

Proper handling and storage procedures are crucial to minimize exposure and ensure safety in
a laboratory or manufacturing setting.
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Personal Protective Equipment (PPE) and Handling:

organic vapor cartridge.

work area.

Storage:

Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.
Eye/Face Protection: Wear chemical safety goggles or a face shield.
Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an

Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

» Store in a tightly closed container in a dry and well-ventilated place.

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.

First-Aid Measures:

Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.

Skin Contact

Take off contaminated clothing and shoes
immediately. Wash off with soap and plenty of

water. Consult a physician.

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.
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Experimental Protocols

While specific experimental reports on the toxicity of Methyl 4-(cyanomethyl)benzoate are not
publicly available, the hazard classifications are determined by standardized methodologies,
such as those outlined by the Organisation for Economic Co-operation and Development
(OECD). Below are generalized protocols for the types of acute toxicity studies that would be
conducted to determine the GHS classifications.

OECD Guideline 420: Acute Oral Toxicity - Fixed Dose Procedure

This method is used to assess the acute oral toxicity of a substance.

Animals: Healthy, young adult rats (usually females) are used. They are acclimatized to the
laboratory conditions before the study.

» Housing and Feeding: Animals are housed in individual cages. Food is withheld overnight
before dosing.

e Dosing: The test substance is administered in a single dose by gavage. The starting dose
level is selected from one of four fixed levels: 5, 50, 300, or 2000 mg/kg body weight.

» Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days.

e Endpoint: The test aims to identify a dose that causes evident toxicity but no mortality. The
substance is then classified into a GHS category based on the results.

OECD Guideline 402: Acute Dermal Toxicity
This guideline outlines the procedure for assessing acute dermal toxicity.
e Animals: Young adult rats, rabbits, or guinea pigs are used.

e Preparation: The fur is clipped from the dorsal area of the trunk of the test animals 24 hours
before the test.

o Application: The test substance is applied uniformly over an area that is approximately 10%
of the total body surface area. The treated area is then covered with a porous gauze
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dressing.

Exposure: The exposure period is 24 hours.

Observation: Animals are observed for signs of toxicity and mortality for 14 days after the
removal of the dressing.

Endpoint: The LD50 is determined, or the substance is classified into a GHS category based
on the observed effects at different dose levels.

OECD Guideline 403: Acute Inhalation Toxicity

This test is designed to evaluate the toxicity of a substance upon inhalation.

Animals: Young adult rats are typically used.

Exposure: Animals are exposed to the test substance, either as a gas, vapor, or aerosol, in a
whole-body or nose-only exposure chamber for a defined period (usually 4 hours).

Concentration: Several concentration levels are tested.

Observation: Animals are observed for signs of toxicity and mortality during and after
exposure for a period of 14 days.

Endpoint: The LC50 is calculated, and the substance is classified according to the GHS
criteria.

Role in Drug Development: Synthesis of
Fexofenadine

Methyl 4-(cyanomethyl)benzoate is a key building block in the synthesis of various

pharmaceuticals. One notable application is in the preparation of Fexofenadine, a second-

generation antihistamine used to treat allergy symptoms. The following diagram illustrates a

simplified synthetic pathway where Methyl 4-(cyanomethyl)benzoate can be utilized to form a

key intermediate for Fexofenadine.
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Starting Material Reaction Step 1 Intermediate Reaction Step 2 Key Intermediate for Fexofenadine Synthesis
(Methyl 4-(cyanomethyl)benzoate NaOH/ Hz0 Hydrolysis 4-(Carboxymethyl)benzoic acid MeOH [ H- (Esterification Methyl 4-(2-meth0xy-2-0xoethyl)benzoate)

Click to download full resolution via product page

Caption: Simplified synthetic route from Methyl 4-(cyanomethyl)benzoate to a Fexofenadine

precursor.

Mechanism of Action of Fexofenadine: A Signaling
Pathway Perspective

Understanding the end-use of a chemical intermediate like Methyl 4-(cyanomethyl)benzoate
provides context for its importance. Fexofenadine, synthesized using this intermediate,
primarily functions by blocking the histamine H1 receptor. The following diagram illustrates the
signaling pathway affected by Fexofenadine.
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Caption: Fexofenadine blocks the histamine H1 receptor, preventing the downstream signaling
that leads to allergic symptoms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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